Cas no 2228351-96-8 (1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole
• CAS No: 2228351-96-8
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6126638
• PubChem ID: 165867190
• Update Time: 2025-10-23

1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole
• EN300-1753526
• 2228351-96-8

• Inchi： 1S/C14H20N2O/c1-2-16-7-5-11-9-12(3-4-13(11)16)14-10-15-6-8-17-14/h3-4,9,14-15H,2,5-8,10H2,1H3
• InChI Key： PDJLWQCRUMOTRI-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No. 2228351-96-8 and Product Name: 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole

The compound with the CAS number 2228351-96-8 and the product name 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both ethyl and morpholine substituents in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further exploration.

At the core of understanding this compound lies its chemical structure. The 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole core is a heterocyclic compound that combines elements of both indole and morpholine moieties. This structural configuration is not only aesthetically pleasing from a chemical standpoint but also offers a rich scaffold for functionalization. The indole ring, known for its presence in numerous bioactive molecules, provides a platform for interactions with biological targets, while the morpholine group introduces additional flexibility and potential for hydrogen bonding.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological activities. These compounds have been explored for their roles in treating various diseases, including cancer, neurological disorders, and infectious diseases. The specific derivative 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole is no exception. Its unique structural features have led to investigations into its potential as an intermediate in synthesizing more complex pharmacophores.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in many cellular processes, making them attractive targets for therapeutic intervention. The indole moiety is particularly well-suited for interacting with the ATP-binding pockets of kinases, while the morpholine group can modulate binding affinity through hydrogen bonding interactions. Preliminary studies have suggested that derivatives of this nature may exhibit potent inhibitory effects on certain kinases, which could translate into therapeutic benefits.

The synthesis of 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve condensation reactions followed by functional group transformations. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing the need for harsh conditions and minimizing waste generation. These greener approaches align with the growing emphasis on sustainable chemistry practices.

From a computational chemistry perspective, the molecular modeling of 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole has provided valuable insights into its binding interactions. Through techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might interact with biological targets at an atomic level. These predictions are crucial for designing experiments aimed at validating computational hypotheses and guiding medicinal chemists in optimizing lead structures.

The pharmacokinetic properties of this compound are also under scrutiny. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Initial pharmacokinetic studies suggest that 1-ethyl-5-(morpholin-2-yl)-2,3-dihydro-1H-indole exhibits reasonable bioavailability and metabolic stability, making it a promising candidate for further development. However, additional studies are needed to fully characterize its behavior in vivo.

In conclusion, the compound with CAS number 2228351-96-8 and the product name 1-ethyl-5-(morpholin-2-y l)-2,3-dihydro - 1 H -ind ole represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure and potential applications in drug development make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in addressing unmet medical needs.